Cas no 1261969-00-9 (6-Methyl-2-(2-methylthiophenyl)benzoic acid)

6-Methyl-2-(2-methylthiophenyl)benzoic acid is a substituted benzoic acid derivative featuring a methylthiophenyl moiety at the 2-position and a methyl group at the 6-position of the benzene ring. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its aromatic and thioether functionalities enhance reactivity in cross-coupling reactions and serve as a precursor for bioactive molecules. The compound exhibits moderate solubility in common organic solvents, facilitating its use in diverse chemical transformations. Its well-defined molecular architecture and stability under standard conditions make it suitable for applications in medicinal chemistry and material science.

6-Methyl-2-(2-methylthiophenyl)benzoic acid structure

1261969-00-9 structure

Product Name:6-Methyl-2-(2-methylthiophenyl)benzoic acid

CAS No:1261969-00-9

MF:C₁₅H₁₄O₂S

MW:258.335463047028

MDL:MFCD18320452

CID:2766655

PubChem ID:53226354

Update Time:2025-10-28

6-Methyl-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 6-METHYL-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
- 2-methyl-6-(2-methylsulfanylphenyl)benzoic acid
- 6-Methyl-2-(2-methylthiophenyl)benzoic acid, 95%
- 1261969-00-9
- MFCD18320452
- 6-Methyl-2-(2-methylthiophenyl)benzoic acid
- MDL： MFCD18320452
- Inchi： 1S/C15H14O2S/c1-10-6-5-8-12(14(10)15(16)17)11-7-3-4-9-13(11)18-2/h3-9H,1-2H3,(H,16,17)
- InChI Key： CVFIAHFWWKUHEV-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=CC=1C1C=CC=C(C)C=1C(=O)O

Computed Properties

Exact Mass: 258.07145086Da
Monoisotopic Mass: 258.07145086Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 62.6Å²

6-Methyl-2-(2-methylthiophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327632-5 g	6-Methyl-2-(2-methylthiophenyl)benzoic acid, 95%; .	1261969-00-9	95%	5 g	€1,159.00	2023-07-19
abcr	AB327632-5g	6-Methyl-2-(2-methylthiophenyl)benzoic acid, 95%; .	1261969-00-9	95%	5g	€1159.00	2025-02-21

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Additional information on 6-Methyl-2-(2-methylthiophenyl)benzoic acid

6-Methyl-2-(2-methylthiophenyl)benzoic Acid: A Comprehensive Overview

6-Methyl-2-(2-methylthiophenyl)benzoic acid, identified by the CAS registry number 1261969-00-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This benzoic acid derivative features a methyl group at the 6-position of the benzene ring and a 2-methylthiophenyl substituent at the 2-position, making it a unique structure with potential applications in drug discovery and material science.

The synthesis of 6-Methyl-2-(2-methylthiophenyl)benzoic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, Suzuki coupling, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. Researchers have also explored alternative routes, such as microwave-assisted synthesis, which has shown promising results in terms of reaction time and product purity.

In terms of physical and chemical properties, 6-Methyl-2-(2-methylthiophenyl)benzoic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 250-300 nm, indicative of its aromatic nature and conjugated system. The compound's stability under various conditions has been thoroughly investigated, with studies showing minimal degradation under normal storage conditions.

The biological activity of 6-Methyl-2-(2-methylthiophenyl)benzoic acid has been a focal point of recent research. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in vitro. Additionally, the compound has shown moderate inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. These findings suggest that it may serve as a lead compound for the development of novel therapeutic agents.

In the realm of materials science, 6-Methyl-2-(2-methylthiophenyl)benzoic acid has been explored for its potential in organic electronics. Its ability to form stable crystalline structures makes it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have highlighted its promising electronic properties, including high charge carrier mobility and excellent thermal stability.

The environmental impact of 6-Methyl-2-(2-methylthiophenyl)benzoic acid has also been evaluated. Biodegradation studies indicate that it is readily broken down by microorganisms under aerobic conditions, minimizing its ecological footprint. Furthermore, its low toxicity profile makes it a safer alternative to traditional chemicals used in pharmaceutical and industrial applications.

In conclusion, 6-Methyl-2-(2-methylthiophenyl)benzoic acid, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from drug development to advanced materials, positioning it as a key compound in both academic and industrial settings. As research progresses, further insights into its mechanisms of action and optimization strategies are expected to unlock new opportunities for its utilization.